Cas no 2138576-82-4 (9-(4-Nitrobenzenesulfonyl)-5-oxa-2,9-diazaspiro[3.5]nonane)

• Product Name: 9-(4-Nitrobenzenesulfonyl)-5-oxa-2,9-diazaspiro[3.5]nonane
• CAS No: 2138576-82-4
• MF: C₁₂H₁₅N₃O₅S
• MW: 313.32960152626
• CID: 6049720
• PubChem ID: 165509753
• Update Time: 2025-07-18

9-(4-Nitrobenzenesulfonyl)-5-oxa-2,9-diazaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• EN300-1168090
• 2138576-82-4
• 9-(4-nitrobenzenesulfonyl)-5-oxa-2,9-diazaspiro[3.5]nonane
• 9-(4-Nitrobenzenesulfonyl)-5-oxa-2,9-diazaspiro[3.5]nonane

• Inchi： 1S/C12H15N3O5S/c16-15(17)10-2-4-11(5-3-10)21(18,19)14-6-1-7-20-12(14)8-13-9-12/h2-5,13H,1,6-9H2
• InChI Key： BPSXKWPCCYKABF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCOC21CNC2)(=O)=O

Computed Properties

• Exact Mass: 313.07324176g/mol
• Monoisotopic Mass: 313.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 113Ų

Additional information on 9-(4-Nitrobenzenesulfonyl)-5-oxa-2,9-diazaspiro[3.5]nonane

Comprehensive Overview of 9-(4-Nitrobenzenesulfonyl)-5-oxa-2,9-diazaspiro[3.5]nonane (CAS No. 2138576-82-4)

The compound 9-(4-Nitrobenzenesulfonyl)-5-oxa-2,9-diazaspiro[3.5]nonane (CAS No. 2138576-82-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic structure, characterized by its unique 5-oxa-2,9-diazaspiro[3.5]nonane core, is often explored for its potential applications in the development of novel therapeutics. The presence of the 4-nitrobenzenesulfonyl moiety further enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for spirocyclic compounds has surged due to their diverse pharmacological properties. Researchers are particularly interested in the 9-(4-Nitrobenzenesulfonyl)-5-oxa-2,9-diazaspiro[3.5]nonane scaffold because of its ability to mimic natural product frameworks, which are often associated with high bioavailability and target specificity. This compound is frequently discussed in forums and publications focusing on drug design, small molecule inhibitors, and protease-targeted therapies.

The synthesis of CAS No. 2138576-82-4 involves multi-step organic reactions, including sulfonylation and spirocyclization, which are topics of interest for chemists specializing in heterocyclic chemistry. Its nitrobenzenesulfonyl group is a key functional handle for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the growing trend in fragment-based drug discovery, where small, versatile building blocks are essential.

From an industrial perspective, 9-(4-Nitrobenzenesulfonyl)-5-oxa-2,9-diazaspiro[3.5]nonane is often sourced for pharmaceutical intermediates and bioconjugation applications. Its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in precision medicine. Additionally, its structural features are being investigated for potential roles in covalent inhibitor design, a strategy gaining traction in oncology research.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended due to its nitroaromatic component. This aspect is frequently queried in chemical safety databases and material compatibility discussions, reflecting the broader industry focus on sustainable lab practices.

In summary, 9-(4-Nitrobenzenesulfonyl)-5-oxa-2,9-diazaspiro[3.5]nonane represents a versatile and scientifically intriguing molecule with broad applicability in medicinal chemistry and biochemical research. Its unique architecture and functional groups position it as a valuable tool for addressing contemporary challenges in drug development and molecular engineering.